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Compound of Interest

Compound Name: trans-2-Bromo-1-indanol

CAS No.: 10368-44-2

Cat. No.: B1268501

Get Quote

trans-2-Bromo-1-indanol is a bifunctional molecule that serves as a cornerstone intermediate

in asymmetric synthesis. Its rigid indane backbone, combined with the stereochemically defined

trans relationship between the hydroxyl and bromo groups, offers a powerful platform for

accessing a diverse range of high-value chemical entities. This vicinal halohydrin is particularly

prized as a precursor for synthesizing enantiomerically pure compounds like (1S,2R)-indene

oxide and cis-(1R,2S)-2-amino-1-indanol, which are critical building blocks in the development

of pharmaceuticals, including anti-HIV drugs.[1][2]

The synthetic power of trans-2-Bromo-1-indanol stems from the distinct reactivity of its two

functional groups. The secondary alcohol at the C1 position is amenable to oxidation, while the

bromine atom at the C2 position acts as an excellent leaving group for both intramolecular and

intermolecular nucleophilic substitution reactions. This guide provides a detailed exploration of

these key transformations, offering both mechanistic insights and field-proven protocols for

researchers in synthetic chemistry and drug development.
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The strategic application of trans-2-Bromo-1-indanol hinges on the selective manipulation of

its hydroxyl and bromo functionalities. The three primary transformations—epoxidation,

oxidation, and nucleophilic substitution—provide access to distinct classes of molecules.

Intramolecular SN2 Cyclization: Synthesis of Indene
Oxide
The conversion of a trans-halohydrin to an epoxide is a classic and highly efficient

transformation driven by an intramolecular Williamson ether synthesis.[3][4] This reaction is

arguably the most common and valuable application of trans-2-Bromo-1-indanol.

Causality and Mechanistic Insight: The reaction is initiated by a base (e.g., NaOH, KOH) which

deprotonates the C1 hydroxyl group to form a nucleophilic alkoxide. The key to this reaction's

success lies in the stereochemistry of the starting material. The trans arrangement places the

alkoxide and the bromine atom in a perfect anti-periplanar conformation, facilitating a backside

attack on the C2 carbon.[5] This intramolecular SN2 displacement of the bromide ion results in

the formation of a strained three-membered epoxide ring with inversion of configuration at the

C2 center.[3] This stereospecific pathway allows for the direct transfer of chirality from the

bromohydrin to the resulting indene oxide, a crucial intermediate for producing compounds like

cis-aminoindanols.[1][6][7]

Experimental Protocol: Synthesis of Indene Oxide

Objective: To synthesize indene oxide via base-mediated intramolecular cyclization of trans-2-
bromo-1-indanol.

Materials:

trans-2-Bromo-1-indanol (1.0 eq)

Sodium hydroxide (NaOH) (1.5 eq)

Tetrahydrofuran (THF) or Dichloromethane (DCM)

Water

Brine (saturated NaCl solution)
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Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve trans-2-Bromo-1-indanol in THF or DCM in a round-bottom flask equipped with a

magnetic stirrer.

In a separate flask, prepare an aqueous solution of sodium hydroxide.

Cool the solution of the bromohydrin to 0 °C using an ice bath.

Add the NaOH solution dropwise to the stirred bromohydrin solution over 15-20 minutes.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor

reaction progress using Thin-Layer Chromatography (TLC).

Upon completion, add water to the reaction mixture and transfer it to a separatory funnel.

Extract the aqueous layer with the organic solvent (e.g., DCM) three times.

Combine the organic layers and wash with water, followed by brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude indene oxide.

The product can be further purified by column chromatography on silica gel if necessary.

Starting Material Process Product

trans-2-Bromo-1-indanol 1. Deprotonation
(Base, e.g., NaOH)

Alkoxide Formation 2. Intramolecular
SN2 Attack 3. Bromide Expulsion Indene OxideEpoxide Ring Closure
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Caption: Workflow for the intramolecular epoxidation of trans-2-bromo-1-indanol.
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Oxidation of the Secondary Alcohol: Synthesis of 2-
Bromo-1-indanone
A complementary transformation involves the oxidation of the secondary alcohol at C1 to a

ketone, yielding 2-bromo-1-indanone. This reaction preserves the bromine atom for subsequent

functionalization while altering the electronic and steric properties of the five-membered ring.

Causality and Mechanistic Insight: This transformation requires an oxidizing agent capable of

converting a secondary alcohol to a ketone without affecting other parts of the molecule.

Several modern oxidation protocols are suitable. The Swern oxidation, for instance, utilizes

dimethyl sulfoxide (DMSO) activated by oxalyl chloride to form an electrophilic sulfur species.

[8][9] The alcohol attacks this species, and subsequent deprotonation and rearrangement,

facilitated by a hindered base like triethylamine, leads to the formation of the ketone, dimethyl

sulfide, and carbon oxides. This method is advantageous due to its mild, non-metallic

conditions, which minimizes side reactions. The resulting 2-bromo-1-indanone is a versatile

intermediate for creating C-C bonds or other functionalities alpha to the carbonyl group.[10][11]

Experimental Protocol: Swern Oxidation to 2-Bromo-1-indanone

Objective: To synthesize 2-bromo-1-indanone by oxidizing the secondary alcohol of trans-2-
bromo-1-indanol.

Materials:

Oxalyl chloride (1.5 eq)

Dimethyl sulfoxide (DMSO) (2.2 eq)

trans-2-Bromo-1-indanol (1.0 eq)

Triethylamine (Et₃N) (5.0 eq)

Anhydrous dichloromethane (DCM)

Inert atmosphere (Nitrogen or Argon)

Procedure:
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Set up a flame-dried, three-necked round-bottom flask under an inert atmosphere, equipped

with a magnetic stirrer, thermometer, and dropping funnels.

Add anhydrous DCM to the flask and cool to -78 °C using a dry ice/acetone bath.

Add oxalyl chloride to the DCM, followed by the dropwise addition of DMSO. Stir the mixture

for 15 minutes at -78 °C.[8]

Slowly add a solution of trans-2-bromo-1-indanol in anhydrous DCM dropwise, ensuring

the internal temperature remains below -60 °C. Stir for 30-60 minutes.[8]

Add triethylamine dropwise to the reaction mixture. The formation of a thick white precipitate

is expected.

After the addition is complete, remove the cooling bath and allow the mixture to warm to

room temperature, stirring for 1-2 hours.[8]

Quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute

HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to isolate 2-bromo-1-

indanone.

Starting Material Process Product

trans-2-Bromo-1-indanol
(Secondary Alcohol)

1. Activation of Oxidant
(e.g., DMSO + Oxalyl Chloride)

Oxidation 2. Alcohol Attack & Intermediate Formation 3. Base-Mediated Elimination 2-Bromo-1-indanone
(Ketone)

Ketone Formation
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Caption: Generalized workflow for the oxidation of the C1 hydroxyl group.

Intermolecular SN2 Substitution: Synthesis of cis-2-
Azido-1-indanol
The bromine atom at C2 is an excellent leaving group, enabling its displacement by a variety of

nucleophiles. This pathway is critical for introducing new functionalities, particularly nitrogen, at

the C2 position.

Causality and Mechanistic Insight: The reaction with sodium azide (NaN₃) is a powerful method

for installing an azido group, which can be readily reduced to a primary amine. This SN2

reaction proceeds via backside attack of the azide anion on the C2 carbon, displacing the

bromide and causing a complete inversion of stereochemistry at that center.[12][13] Starting

with the trans-bromohydrin, this inversion necessarily leads to the cis-azidoindanol product.

This stereochemical control is paramount, as the resulting cis-1-amino-2-indanol (after

reduction of the azide) is a highly sought-after chiral ligand and pharmaceutical intermediate.

[14] The reaction is typically performed in a polar aprotic solvent like DMF, which solvates the

sodium cation but leaves the azide anion highly nucleophilic.[12]

Experimental Protocol: Azide Substitution to cis-2-Azido-1-indanol

Objective: To synthesize cis-2-azido-1-indanol via nucleophilic substitution of the bromide in

trans-2-bromo-1-indanol.

Materials:

trans-2-Bromo-1-indanol (1.0 eq)

Sodium azide (NaN₃) (1.5-2.0 eq)

Anhydrous Dimethylformamide (DMF)

Water

Ethyl acetate or Diethyl ether

Brine
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Procedure:

In a round-bottom flask, dissolve trans-2-bromo-1-indanol in anhydrous DMF.

Add sodium azide to the solution. A catalytic amount of potassium iodide (KI) can be added

to promote the reaction.[12]

Heat the reaction mixture to 70-80 °C and stir for 4-8 hours, or until TLC analysis indicates

the consumption of the starting material.[12]

After the reaction is complete, cool the mixture to room temperature and pour it into a beaker

containing water.

Transfer the aqueous mixture to a separatory funnel and extract multiple times with an

organic solvent like ethyl acetate.

Combine the organic extracts and wash thoroughly with water to remove residual DMF,

followed by a final wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure.

The crude cis-2-azido-1-indanol can be purified by column chromatography on silica gel.

Starting Material Process Product

trans-2-Bromo-1-indanol 1. Nucleophilic Attack
(e.g., N3⁻)

Substitution 2. SN2 Transition State 3. Bromide Departure cis-2-Azido-1-indanolInversion of Stereochemistry
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Caption: Workflow for SN2 substitution at C2 with stereochemical inversion.
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The strategic choice of reagents dictates the transformation of trans-2-Bromo-1-indanol,
allowing for precise molecular editing.

Transformation
Pathway

Key Reagents Product Class Core Application

Intramolecular

Epoxidation

Base (e.g., NaOH) in

H₂O/THF

Epoxide (Indene

Oxide)

Synthesis of chiral

aminoindanols and

other di-functionalized

indanes.[1][6]

Alcohol Oxidation

Swern Reagents

(Oxalyl Chloride,

DMSO, Et₃N)

α-Bromo Ketone (2-

Bromo-1-indanone)

Intermediate for α-

functionalization,

Darzens

condensation, and

synthesis of indanone

derivatives.[10][11]

Intermolecular

Substitution

Nucleophile (e.g.,

NaN₃) in DMF

cis-Substituted

Indanol (cis-2-Azido-

1-indanol)

Precursor to valuable

cis-1-amino-2-

indanols, which serve

as chiral ligands and

pharmaceutical

building blocks.[14]

Conclusion
trans-2-Bromo-1-indanol is a testament to the power of stereochemically defined

intermediates in modern organic synthesis. Its dual functionality, governed by the predictable

reactivity of a secondary alcohol and a secondary bromide, provides reliable and

stereocontrolled access to three distinct and valuable molecular scaffolds: epoxides, ketones,

and substituted indanols. The protocols and mechanistic rationale presented in this guide are

designed to empower researchers to leverage the full synthetic potential of this versatile

building block in their drug discovery and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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